4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-

• CAS No.: 58461-27-1
• Product Name: 4-Hexen-1-ol, 5-methyl-2-(1-methylethenyl)-
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 5-methyl-2-prop-1-en-2-ylhex-4-en-1-ol
• Standard InChI: InChI=1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h5,10-11H,3,6-7H2,1-2,4H3
• Standard InChIKey: CZVXBFUKBZRMKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(CO)C(=C)C)C
• Description: (R)-Lavandulol belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle (R)-Lavandulol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (R)-lavandulol is primarily located in the cytoplasm (R)-Lavandulol can be converted into lavandulyl diphosphate (R)-Lavandulol is a herbal tasting compound that can be found in peppermint and rosemary. This makes (R)-lavandulol a potential biomarker for the consumption of these food products.; Lavandulol is a monoterpenoid alcohol that is hepta-1-5-diene which is substituted at positions 2 and 6 by methyl groups and at position 3 by a hydroxymethyl group. It is commonly found in lavender oil. It has a role as a fragrance, a pheromone and a plant metabolite. It is a monoterpenoid and a primary alcohol.
• Synonyms: 2-isopropenyl-5-methyl-4-hexen-1-ol; 4-hexen-1-ol, 5-methyl-2-(1-methylethenyl)-; 5-methyl-2-(1-methylethenyl)-4-hexen-1-ol; lavandulol
• Reference: Oritani, T., et al., Agric. Biol. Chem., 37, 1923 (1973); Cross, H., et al., Biotechnol. Lett., 26, 457 (2004)
• PubChem Compound: 94060
• Last Modified: Nov 11 2021